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Compound of Interest

Compound Name:
7-bromo-5-fluoro-2-methyl-2H-

indazole

Cat. No.: B13002378

Get Quote

Executive Summary & Chemical Identity
Immediate Directive: 7-bromo-5-fluoro-2-methyl-2H-indazole is a halogenated organic solid.

It must be segregated from non-halogenated waste streams to prevent the formation of toxic

byproducts (dioxins/furans) during incineration and to comply with EPA RCRA regulations.

Under no circumstances should this compound be disposed of via municipal drains or standard

trash.

Parameter Data

Chemical Name 7-bromo-5-fluoro-2-methyl-2H-indazole

CAS Number 2090433-95-5

Molecular Formula C₈H₆BrFN₂

Waste Class Halogenated Organic (Solid or Liquid Solution)

Primary Disposal Method
High-Temperature Incineration (with acid gas

scrubbing)
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Hazard Identification & Risk Assessment
Before disposal, the waste generator must understand the specific hazards to select

appropriate PPE and containment.[1] Based on the structural class of halogenated indazoles,

the following GHS classifications apply:

Hazard Class GHS Code Statement
Operational

Implication

Acute Toxicity H302
Harmful if swallowed.

[2]

Double-glove (Nitrile)

during

weighing/transfer.

Skin/Eye Irritation H315 / H319

Causes skin and

serious eye irritation.

[2]

Use tight-fitting safety

goggles; avoid dust

generation.

STOT - SE H335
May cause respiratory

irritation.[1][2][3]

All solid handling must

occur inside a certified

fume hood.

Environmental H411 (Inferred)

Toxic to aquatic life

with long-lasting

effects.

Zero-discharge policy:

No sink disposal.

Waste Characterization & Segregation Logic
Proper segregation is not just a regulatory requirement; it is a safety imperative.

The "Halogen Rule"
Because this molecule contains both Bromine (Br) and Fluorine (F), it falls strictly under the

Halogenated Waste stream.

Why? Incinerating halogenated compounds without specific scrubbers releases hydrogen

bromide (HBr) and hydrogen fluoride (HF) gases, which are corrosive and toxic.

Furthermore, improper combustion can generate dioxins.
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Segregation: Do not mix with non-halogenated solvents (e.g., pure Acetone, Hexane) unless

necessary for the process, as this increases the volume of expensive halogenated waste

requiring specialized treatment.

Step-by-Step Disposal Protocols
Protocol A: Pure Solid Waste (Expired or Surplus)
Applicability: Unused powder, failed reaction solids, or recrystallized product.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with

a screw-top lid. Avoid metal containers due to potential corrosion from hydrolysis products

(HBr/HF).

Transfer: Inside a fume hood, transfer the solid into the container. Do not fill more than 90%

full.

Labeling: Affix a hazardous waste label immediately.

Constituents: "7-bromo-5-fluoro-2-methyl-2H-indazole (Solid)"

Hazard Checkbox: Toxic, Irritant.[1][2]

Storage: Store in a Satellite Accumulation Area (SAA) away from oxidizers until pickup.

Protocol B: Liquid Waste (Mother Liquors/Reaction
Mixtures)
Applicability: Compound dissolved in solvents (e.g., DCM, DMSO, Ethyl Acetate).

Solvent Compatibility Check: Ensure the carrier solvent is compatible with the waste drum

(typically HDPE).

Segregation: Pour into the Halogenated Solvent Waste carboy.

Critical: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the

halogenated solute (the indazole) reclassifies the entire mixture as halogenated waste.
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pH Check: If the reaction involved acids or bases, neutralize the solution to pH 6–8 before

adding to the general waste carboy to prevent exothermic reactions or gas evolution in the

drum.

Logging: Record the approximate concentration and volume on the waste log sheet attached

to the carboy.

Protocol C: Contaminated Debris
Applicability: Weigh boats, pipettes, gloves, and paper towels.

Dry Debris: Place chemically contaminated solid debris into a clear, heavy-duty polyethylene

bag (minimum 4 mil thickness).

Sharps: Contaminated needles or glass must go into a rigid "Biohazard/Sharps" container

labeled "Chemically Contaminated Sharps."

Sealing: Twist and tape the bag neck (gooseneck seal) or tightly cap the sharps container.

Disposal Stream: These are treated as Hazardous Solid Waste (often incinerated), not

municipal trash.

Disposal Decision Matrix (Visualization)
The following diagram illustrates the operational workflow for categorizing and disposing of 7-
bromo-5-fluoro-2-methyl-2H-indazole.
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Waste Generation:
7-bromo-5-fluoro-2-methyl-2H-indazole

Physical State?

Solid / Powder

Pure Compound

Solution / Mixture

Dissolved

Contaminated Items
(Gloves, Paper)

Trace Residue

Container: Wide-mouth HDPE/Glass Is Solvent Halogenated?

Double Bag (4 mil Poly)
or Rigid Sharps Bin

Label: 'Halogenated Organic Solid'

EHS / Vendor Pickup
(High-Temp Incineration)

Example: DCM, Chloroform

Yes

Example: MeOH, Acetone

No

CLASSIFY ENTIRE MIXTURE
AS HALOGENATED

Contaminated by Solute

Container: Halogenated Waste Carboy

Click to download full resolution via product page

Figure 1: Decision matrix for segregating halogenated indazole waste streams.
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Emergency Procedures: Spills
In the event of a spill outside the fume hood:

Evacuate & Ventilate: If the spill is large (>5g) or dust is airborne, evacuate the immediate

area and allow dust to settle.

PPE: Don nitrile gloves, safety goggles, and a lab coat.[4] Use a P100 particulate respirator

if dust is visible.

Containment (Solid): Do not dry sweep (creates dust). Cover the spill with wet paper towels

or use a HEPA-filtered vacuum dedicated to chemical cleanup.

Containment (Liquid): Absorb with vermiculite or chem-pads. Do not use combustible

materials like sawdust if the solvent is flammable.

Disposal: Place all cleanup materials into the "Contaminated Debris" stream (Protocol C).

Regulatory Compliance (US Context)
EPA RCRA Status: While 7-bromo-5-fluoro-2-methyl-2H-indazole is not explicitly P-listed

or U-listed, it is a Characteristic Waste if it exhibits toxicity (D004-D043) or Ignitability (D001).

Generator Responsibility: Under 40 CFR 262.11, the generator must determine if the waste

is hazardous. Due to the halogen content and biological activity of indazoles, it must be

managed as Hazardous Waste.

Vendor Profile: Ensure your waste manifest lists the profile as "Halogenated Organic

Solids/Liquids" to ensure the disposal facility uses the correct incineration chamber (Rotary

Kiln with secondary combustion chamber >1100°C).

References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,

Updated Version. National Academies Press. [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.benchchem.com/product/b13002378/docs?utm_src=pdf-body#operational-disposal-protocol-7-bromo-5-fluoro-2-methyl-2h-indazole
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13002378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


U.S. Environmental Protection Agency (EPA). (2024). Criteria for the Definition of Solid

Waste and Solid and Hazardous Waste Exclusions. 40 CFR Part 261. [Link]]

Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication

Standard: Safety Data Sheets. 29 CFR 1910.1200(g). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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